Cas no 647841-37-0 (1H-Imidazole, 4,5-diphenyl-1-(2,4,6-trimethylphenyl)-)

1H-Imidazole, 4,5-diphenyl-1-(2,4,6-trimethylphenyl)- structure
647841-37-0 structure
Product Name:1H-Imidazole, 4,5-diphenyl-1-(2,4,6-trimethylphenyl)-
CAS No:647841-37-0
MF:C24H22N2
MW:338.444885730743
CID:416788
PubChem ID:71378705
Update Time:2025-04-19

1H-Imidazole, 4,5-diphenyl-1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4,5-diphenyl-1-(2,4,6-trimethylphenyl)-
    • 4,5-diphenyl-1-(2,4,6-trimethylphenyl)imidazole
    • 647841-37-0
    • 4,5-Diphenyl-1-(2,4,6-trimethylphenyl)-1H-imidazole
    • DTXSID40801311
    • Inchi: 1S/C24H22N2/c1-17-14-18(2)23(19(3)15-17)26-16-25-22(20-10-6-4-7-11-20)24(26)21-12-8-5-9-13-21/h4-16H,1-3H3
    • InChI Key: JOXFOWIKGNLKIF-UHFFFAOYSA-N
    • SMILES: N1(C=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 338.178298710g/mol
  • Monoisotopic Mass: 338.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 17.8Ų
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